
Application Notes and Protocols for
Hyperpolarized ¹³C₃-Pyruvate Metabolic Imaging

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-oxo(1,2,3-13C3)propanoic acid

Cat. No.: B11939918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hyperpolarized [1-¹³C]pyruvate magnetic resonance imaging (MRI) is a rapidly emerging, non-

invasive imaging modality that provides real-time assessment of metabolic activity in vivo.[1] By

leveraging dynamic nuclear polarization (DNP) to increase the ¹³C nuclear polarization by over

10,000-fold, this technique enables the visualization of key metabolic pathways with

exceptional sensitivity.[2][3] The most widely used hyperpolarized agent, [1-¹³C]pyruvate, sits at

a critical juncture in cellular energy metabolism, allowing for the real-time monitoring of its

conversion to lactate, alanine, and bicarbonate. This provides a unique window into glycolysis

and oxidative phosphorylation, offering valuable insights into the metabolic reprogramming

inherent in various diseases, most notably cancer.[3][4]

These application notes provide an overview of the use of hyperpolarized ¹³C₃-pyruvate in

metabolic imaging studies, with detailed protocols for its preparation, administration, and data

acquisition, as well as methods for data analysis.

Core Applications
Hyperpolarized ¹³C₃-pyruvate imaging has demonstrated significant potential across several

key research and clinical areas:
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Oncology: This is the most extensively studied application. Many tumors exhibit the

"Warburg effect," a phenomenon characterized by increased glycolysis and lactate

production even in the presence of oxygen.[3][4] Hyperpolarized ¹³C-pyruvate MRI can

detect this metabolic shift by measuring the conversion of pyruvate to lactate, offering a

sensitive biomarker for cancer detection, grading, and assessing early response to therapy.

[5][6][7] Studies have shown its utility in prostate, brain, breast, liver, kidney, and pancreatic

cancers.[2][3]

Cardiology: The heart is metabolically flexible, and shifts in its energy substrate utilization are

associated with conditions like ischemia and heart failure.[8][9] Hyperpolarized ¹³C-pyruvate

can simultaneously assess both glycolytic and oxidative metabolism in the myocardium by

measuring its conversion to lactate and bicarbonate, respectively, providing insights into

cardiac energetics.[10][11]

Neuroimaging: This technique is being explored to study brain metabolism in both normal

and pathological states, including brain tumors and neurodevelopment.[12][13][14] It allows

for the quantitative assessment of metabolic rates in different brain regions.[12]

Key Metabolic Pathways
The primary metabolic fate of hyperpolarized [1-¹³C]pyruvate in vivo involves its conversion into

three key downstream metabolites, each catalyzed by a specific enzyme:

[1-¹³C]Lactate: Produced via lactate dehydrogenase (LDH), elevated levels of which are a

hallmark of increased glycolysis and the Warburg effect in cancer.[6]

[1-¹³C]Alanine: Formed through the action of alanine aminotransferase (ALT), providing

another measure of metabolic activity.[2]

[¹³C]Bicarbonate: Generated from the decarboxylation of pyruvate by pyruvate

dehydrogenase (PDH), which reflects mitochondrial oxidative phosphorylation.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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